Cas no 112914-08-6 (4-Benzyl-2-morpholineethanamine)

• Product Name: 4-Benzyl-2-morpholineethanamine
• CAS No: 112914-08-6
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• MDL: MFCD11108389
• CID: 1057214
• PubChem ID: 10082206
• Update Time: 2025-04-20

4-Benzyl-2-morpholineethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Benzylmorpholin-2-yl)ethanamine
• 2-(4-Benzyl-2-morpholinyl)ethanamine
• 2-(4-benzylMorpholin-2-yl)ethan-1-aMine
• 4-Benzyl-2-morpholineethanamine
• DB-250618
• EN300-222850
• AC2964
• MFCD11108389
• CHEMBL4580268
• SCHEMBL7262675
• CS-0215109
• A894509
• AKOS022187157
• 112914-08-6
• SY021035

• MDL： MFCD11108389
• Inchi： 1S/C13H20N2O/c14-7-6-13-11-15(8-9-16-13)10-12-4-2-1-3-5-12/h1-5,13H,6-11,14H2
• InChI Key： ZWNMRNMIZKFLBZ-UHFFFAOYSA-N
• SMILES： O1CCN(CC2C=CC=CC=2)CC1CCN

Computed Properties

• Exact Mass: 220.1577
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• PSA: 38.49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines